Cas no 17334-58-6 (Pelargonin)

Pelargonin Properties

Names and Identifiers

• PELARGONIN CHLORIDE
• SALVININ
• PELARGONIDIN-3,5-DIGLUCOSIDE
• PELARGONIDIN-3,5-DIGLUCOSIDE CHLORIDE
• PELARGONIDIN-3,5-DIGLUCOSIDE HYDROCHLORIDE
• PELARGONIDIN-3,5-DI-O-GLUCOSIDE
• PELARGONIDIN 3,5-DI-O-GLUCOSIDE CHLORIDE
• MONARDIN
• 3,5-BIS(GLUCOSYLOXY)-4',7-DIHYDROXYFLAVYLIUM CHLORIDE
• 3,5-bis(beta-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-1-benzopyrylium chloride
• PELARGONIN CHLORIDE(P)
• 3,5-Bis(glucosyloxy)-4μ,7-dihydroxyflavylium chloride, Monardin, Pelargonidin 3,5-di-O-glucoside chloride
• Pelargonidin-3,5-O-diglucoside chloride
• PELARGONIDIN-3,5-DIGLUCOSIDE CHLORIDE(PELARGONIN CHLORIDE)(RG)
• malvidin-3,5-di-O-glucoside chloride
• pelargonidin 3,5-diglucoside
• pelargonidin-2,5-diglucoside
• 3,5-Diglucoside
• Pelargonin(glycoside)
• NS00052402
• Pelargonin
• Pelargonin chloride, >=90% (HPLC)
• HY-123894
• 3,4',5,7-TETRAHYDROXYFLAVYLIUM, CHLORIDE, 3,5-DIGLUCOSIDE
• NSC 87526
• EINECS 241-360-0
• 4OJV6238UJ
• Pelargonin (VAN)
• DTXSID601341528
• Pelargonidin 3,5-di-O-glucoside
• PELARGONIDIN 3,5-DIGLUCOSIDE [MI]
• PELARGONIDIN 3,5-DI-.BETA.-D-GLUCOSIDE
• 17334-58-6
• 1-Benzopyrylium, 3,5-bis(beta-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-, chloride
• 1-Benzopyrylium, 3,5-bis(.beta.-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-, chloride
• PELARGONIDIN 3,5-DI-.BETA.-D-GLUCOPYRANOSIDE
• Pelargonidin, 3,5-di-beta-D-glucopyranoside
• Glucopyranoside, pelargonidin-3,5 di-, beta-D-
• Pelargonin (glycoside)
• Pelargonidin 3,5-diglucoside (chloride)
• FS-7561
• SCHEMBL350109
• PELARGONIDIN 3-O-GLUCOSIDE-5-O-GLUCOSIDE
• J-010897
• AKOS040760619
• UNII-4OJV6238UJ
• CS-0086770
• Pelargonin chloride, analytical standard
• 3,5-BIS(.BETA.-D-GLUCOPYRANOSYLOXY)-4',7-DIHYDROXYFLAVYLIUM CHLORIDE
• pelargonidin 3,5-O-diglucoside
• Pelargonidin 3,5-di-beta-D-glucopyranoside
• pelargonidin 3,5-di-O-beta-glucoside
• Pelargonidin 3,5-di-beta-D-glucoside
• pelargonidin 3,5-di-O-beta-D-glucoside
• 3,5-Bis(beta-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-1-benzopyrylium chloride
• 3,5-Bis(I2-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-1-benzopyrylium
• Pelargonidin 3,5-di-O-beta-glucoside
• Pelargonidin 3,5-di-b-D-glucopyranoside
• Pelargonidin 3,5-di-I2-D-glucoside
• Pelargonidin 3,5-O-diglucoside
• G91507
• Pelargonidin 3,5-diglucoside
• Pelargonidin 3,5-di-b-D-glucoside
• Pelargonidin 3,5-di-O-b-glucoside
• (2S,3R,4S,5S,6R)-2-[7-hydroxy-2-(4-hydroxyphenyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-5-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride
• 1-Benzopyrylium, 3,5-bis(I(2)-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-, chloride
• Pelargonidin 3,5-di-O-b-D-glucoside
• 3,5-Bis(beta-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxyphenyl)-1-benzopyrylium
• Pelargonidin 3,5-di-O-I2-D-glucoside
• PELARGONIDINE-3-RHAMOGLUCOSIDE
• Pelargonin chloride
• Pelargonidin 3,5-di-I2-D-glucopyranoside
• Pelargonidin 3,5-di-O-beta-D-glucoside
• Pelargonidin-3,5-diglucoside
• Pelargonidin 3,5-di-O-I2-glucoside
• Pelargonidin-3,5-di-O-diglucoside
• +Expand

• MDL： MFCD00017590
• InChIKey： DIRROHKULXIUCB-DHJOXOLYSA-N
• Inchi： InChI=1S/C27H30O15/c28-8-17-19(32)21(34)23(36)26(41-17)39-15-6-12(31)5-14-13(15)7-16(25(38-14)10-1-3-11(30)4-2-10)40-27-24(37)22(35)20(33)18(9-29)42-27/h1-7,17-24,26-29,32-37H,8-9H2,(H-,30,31)/p+1/t17-,18-,19-,20-,21+,22+,23-,24-,26-,27-/m1/s1
• SMILES： OC[C@H]1O[C@@H](OC2=CC(O)=CC3=[O+]C(=C(C=C23)O[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)C2C=CC(O)=CC=2)[C@H](O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 630.13500
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 7
• Monoisotopic Mass: 630.135
• Heavy Atom Count: 43
• Complexity: 859
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: -1.701
• Topological Polar Surface Area: 240A^2

Experimental Properties

• LogP: -4.84650
• PSA: 252.36000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: Powder
• Specific Rotation: D -291°

Pelargonin Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：−20°C
• Signal Word：warning
• FLUKA BRAND F CODES：10

Pelargonin Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%